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Compound of Interest

Compound Name: Cyanophos

Cat. No.: B165955

The proper disposal of Cyanophos, an organophosphate insecticide, is critical for ensuring
laboratory safety and environmental protection. As a substance harmful if swallowed or in
contact with skin and very toxic to aquatic life, adherence to strict disposal protocols is
mandatory.[1][2] This guide provides detailed, step-by-step procedures for the safe handling
and disposal of Cyanophos waste in a research and development setting.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, it is essential to take appropriate safety measures.
Cyanophos is a cholinesterase inhibitor, and the effects of exposure may be delayed.[3]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, protective clothing, and eye protection.[1][2] In case of spills or
emergencies with potential for aerosolization, a full-facepiece self-contained breathing
apparatus (SCBA) and a fully-encapsulating, chemical-resistant suit are necessary.[3]

o Ventilation: Handle Cyanophos waste in a well-ventilated area, preferably within a chemical
fume hood.

e Incompatible Materials: Store Cyanophos waste away from alkaline substances and strong
oxidizing agents.[2][4]

» Emergency Equipment: Ensure an eye wash station and emergency shower are immediately
accessible.[4]
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Step-by-Step Disposal Procedure

Cyanophos and its containers must be managed as hazardous waste from the point of
generation to final disposal.[1] Do not discharge Cyanophos waste into drains, sewers, or
waterways.[1]

o Waste Segregation and Collection:

o Collect all Cyanophos waste, including unused product, contaminated materials (e.g.,
pipette tips, absorbent pads), and rinsate, in a designated waste container.

o Do not mix Cyanophos with other waste streams unless explicitly permitted by your
institution's hazardous waste management plan.

o Container Selection and Labeling:

o Use a container that is in good condition, compatible with Cyanophos, and can be
securely sealed to prevent leaks.[5]

o Clearly label the container with the words "Hazardous Waste" and "Cyanophos."[5] The
label should also include the accumulation start date and any other information required
by your institution.

o Waste Storage:
o Store the sealed container in a designated, secure satellite accumulation area.

o The storage location should be a cool, well-ventilated area away from light and sources of
ignition.[4]

e Arranging for Disposal:

o Cyanophos waste must be disposed of through a licensed hazardous waste disposal
company.[1]

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup. They will coordinate with the waste vendor.
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o The final disposal method, often high-temperature incineration, will be determined by the
licensed facility in accordance with regulations.[6]

e Handling Spills:

o Small Spills: Absorb the spill with an inert material such as vermiculite, dry sand, or earth.
[1][4] Collect the absorbent material and place it into your designated hazardous waste
container.[1] Clean the surface thoroughly to remove any residual contamination.[1]

o Large Spills: Evacuate the area and contact your EHS department immediately. If trained
and equipped to do so, stop the material flow, dike the spill to prevent spreading, and
absorb it as you would a small spill.[1]

o Never return spilled material to its original container for reuse.[1]
o Empty Container Disposal:
o Empty containers may retain product residues and must be disposed of safely.[1]

o Triple-rinse the empty container with a suitable solvent. The rinsate must be collected as

hazardous waste.

o After proper rinsing, the container may be taken to an approved waste handling site for
recycling or disposal, as directed by your EHS department and local regulations.[1][7]

Regulatory Framework

In the United States, the disposal of pesticides like Cyanophos is governed by the Resource
Conservation and Recovery Act (RCRA) once the material is declared a waste.[8][9] Disposal
procedures must comply with all applicable local, state, and federal regulations.[1] Many states
offer specific pesticide disposal programs, sometimes called "Clean Sweep" programs, for
commercial users.[8]

Quantitative Data for Cyanophos

The following table summarizes key quantitative data for Cyanophos, which is essential for

safety assessments and logistical planning.
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Property Value Source

) Yellow to reddish-yellow
Physical State . [10]
transparent liquid

Molecular Weight 243.23 g/mol [3]
Specific Gravity 1.2551t0 1.265 @ 77°F (25°C) [3]
Melting Point 57 to 59°F (14 to 15°C) [3]

. . 246 to 248°F (119 to 120°C) @
Boiling Point [3]
0.09 mmHg (Decomposes)

Vapor Pressure 0.0008 mmHg @ 68°F (20°C) [3]

Regulatory Quantities (EPA)

EPCRA 302 TPQ 1000 Ibs [3]

EPCRA 304 EHS RQ 1000 Ibs 3]

Protective Action Criteria

(PAC)

PAC-1 2.3 mg/m3 [3]
PAC-2 25 mg/m3 [3]
PAC-3 130 mg/m3 [3]

Cyanophos Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Cyanophos
waste from the laboratory.
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Cyanophos Disposal Workflow

Laboratory Procedures

Step 1: Wear PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
(Collect Cyanophos waste separately)

Step 3: Contain & Label
(Use sealed, compatible container.
Label 'Hazardous Waste, Cyanophos')

Step 4: Secure Storage
(Store in designated Satellite
Accumulation Area)

II—Iand-off
EHS & Vendolr Coordination

Step 5: Contact EHS
(Request hazardous waste pickup)

Step 6: Waste Manifesting
(EHS prepares transport documents)

Step 7: Licensed Vendor Pickup
(Waste is transported off-site)

I
Transport
1

Final Disltposition

Step 8: Final Disposal
(High-temperature incineration
at a licensed facility)

Step 9: Documentation
(Retain disposal records)

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Cyanophos waste.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b165955?utm_src=pdf-body-img
https://www.benchchem.com/product/b165955?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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